Cas no 20413-05-2 (Benzenepropanenitrile,b-oxo-a-(phenylmethylene)-)

• Product name: Benzenepropanenitrile,b-oxo-a-(phenylmethylene)-
• CAS No: 20413-05-2
• MF: C₁₆H₁₁NO
• MW: 233.264643907547
• CID: 290221
• PubChem ID: 5388637

Benzenepropanenitrile,b-oxo-a-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,b-oxo-a-(phenylmethylene)-
• (E)-2-benzoyl-3-phenylprop-2-enenitrile
• (2E)-2-Benzoyl-3-phenylacrylonitrile
• 2-Benzoyl-3-phenylacrylonitrile
• benzenepropanenitrile, beta-oxo-alpha-(phenylmethylene)-, (alphaE)-
• CHEMBL4517980
• A852892
• alpha-cyanochalcone
• VOMBBXQRJHALLY-RVDMUPIBSA-
• DTXSID60419795
• AKOS003951984
• (2E)-3-phenyl-2-(phenylcarbonyl)prop-2-enenitrile
• (E)-2-Benzoyl-3-phenylacrylonitrile
• 20413-05-2
• InChI=1/C16H11NO/c17-12-15(11-13-7-3-1-4-8-13)16(18)14-9-5-2-6-10-14/h1-11H/b15-11+
• SCHEMBL19888568
• 101220-25-1
• NSC637349
• (E)-2-benzoyl-3-phenyl-prop-2-enenitrile
• NSC-637349

• Inchi： InChI=1S/C16H11NO/c17-12-15(11-13-7-3-1-4-8-13)16(18)14-9-5-2-6-10-14/h1-11H/b15-11+
• InChI Key： VOMBBXQRJHALLY-RVDMUPIBSA-N
• SMILES： N#C/C(/C(C1C=CC=CC=1)=O)=C\C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.08413
• Monoisotopic Mass: 233.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 40.86